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Cat. No.: B7764131 Get Quote

Audience: Researchers, materials scientists, and chemical engineering professionals involved

in mineral beneficiation and extractive metallurgy.

Abstract: This document provides a comprehensive technical guide on the application of 2-

Mercaptobenzothiazole (MBT) as a high-efficacy collector in the froth flotation of sulfide ores. It

delves into the fundamental mechanisms of MBT adsorption, outlines the critical parameters

governing its efficiency, and provides detailed, field-proven protocols for its laboratory-scale

evaluation. The objective is to equip researchers and professionals with the necessary

knowledge to optimize the selective recovery of valuable minerals such as chalcopyrite and

galena.

Introduction to 2-Mercaptobenzothiazole (MBT) in
Mineral Flotation
2-Mercaptobenzothiazole (MBT) is a heterocyclic organic compound widely recognized for its

utility as a vulcanization accelerator in the rubber industry and as a corrosion inhibitor.[1][2][3]

In the realm of mineral processing, MBT has carved out a significant niche as a selective and

powerful collector for sulfide minerals.[4] Unlike traditional xanthates, MBT and its derivatives

can offer enhanced selectivity, particularly in complex ore bodies where differentiation between

various sulfide minerals is critical.[5]
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Its primary function in flotation is to selectively adsorb onto the surface of target sulfide

minerals, rendering them hydrophobic (water-repellent). This hydrophobicity allows the mineral

particles to attach to air bubbles introduced into the flotation cell and be carried to the surface

in a froth layer, effectively separating them from hydrophilic gangue (waste) minerals. The

efficacy of MBT is particularly noted in the flotation of copper, lead, and zinc sulfides.[6]

Mechanism of Action: The MBT-Sulfide Interaction
The collecting power of MBT is rooted in its chemical structure and its ability to form strong,

stable bonds with metal ions on the sulfide mineral surface. The molecule exists in two

tautomeric forms: the thione form and the thiol form, with the thione form being more stable and

reactive.[7]

The interaction is primarily one of chemisorption, where a chemical bond is formed between the

collector and the mineral. Density Functional Theory (DFT) studies and spectroscopic analysis

have shown that the exocyclic sulfur atom in the MBT molecule is a primary reactive site.[8] It

readily bonds with metal atoms (like copper on a chalcopyrite surface or lead on a galena

surface), forming a metal-MBT complex.[8] This process can be visualized as the MBT

molecule anchoring itself to the mineral, with its non-polar benzothiazole ring oriented

outwards, creating the necessary hydrophobic surface for bubble attachment.

This strong chemical bond results in a more stable and resilient collector layer compared to the

physisorption mechanisms of some other collectors, leading to improved recovery under a

wider range of process conditions.

Caption: Tautomeric forms of 2-Mercaptobenzothiazole (MBT).

Critical Factors Influencing Flotation Efficiency
The performance of MBT is not absolute and is highly dependent on the careful control of

several interconnected pulp chemistry and physical parameters.[9]

Pulp pH
The pH of the mineral slurry is arguably the most critical factor. It dictates both the surface

charge of the minerals and the chemical speciation of the MBT collector.
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Chalcopyrite (CuFeS₂): Exhibits excellent recovery across a broad pH range, typically from

4.0 to 10.0, when using MBT.[10] This makes MBT a robust collector for copper ores.

Galena (PbS): Shows maximum recovery in a neutral to slightly alkaline pH range, typically

from 6.0 to 9.0.[10]

Pyrite (FeS₂): Is most floatable in acidic conditions (pH 3.0 to 5.0) with MBT.[10] Therefore,

to selectively float chalcopyrite or galena away from pyrite, operating at a pH above 6 is

generally recommended, as pyrite's floatability decreases significantly in alkaline conditions.

Collector Dosage
The concentration of MBT must be optimized to ensure sufficient coverage of the target mineral

surfaces without causing detrimental effects.

Insufficient Dosage: Leads to incomplete hydrophobicity and, consequently, poor recovery.

Excessive Dosage: Can lead to reduced selectivity, as the collector may begin to adsorb

onto non-target minerals. It also increases operational costs and can negatively impact the

stability of the froth.

Particle Size
The grinding of the ore to achieve optimal particle size is crucial for mineral liberation and

effective flotation.[11]

Coarse Particles (>100-150 µm): May be too heavy to be lifted by air bubbles, leading to

poor recovery.

Fine Particles (<10 µm): Can suffer from non-selective adhesion and high reagent

consumption, making separation difficult.[11]

Conditioning Time
After the addition of MBT, the pulp must be agitated or "conditioned" for a specific period. This

allows sufficient time for the collector molecules to adsorb onto the mineral surfaces.

Adsorption studies show that equilibrium is often reached within approximately 30 minutes.[10]
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Parameter
Optimal Range for
Chalcopyrite

Optimal Range for
Galena

Rationale

Pulp pH 4.0 - 10.0 6.0 - 9.0

Controls mineral

surface charge and

collector speciation for

selective adsorption.

[10]

MBT Dosage
1x10⁻⁵ to 5x10⁻⁵

mol/L

1x10⁻⁵ to 5x10⁻⁵

mol/L

Must be sufficient for

monolayer coverage

without causing non-

selective adsorption.

Particle Size 20 - 75 µm 20 - 75 µm

Balances mineral

liberation with the

hydrodynamics of

bubble-particle

attachment.[11]

Conditioning Time 15 - 30 minutes 15 - 30 minutes

Ensures sufficient

time for collector

adsorption to reach

equilibrium.[10]

Table 1: Key

Parameters for

Optimizing MBT

Flotation

Performance.

Protocol: Laboratory-Scale Flotation Evaluation of
MBT
This protocol describes a standardized bench-scale flotation test to determine the efficiency of

MBT for a given sulfide ore.

Materials and Equipment
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Representative ore sample (e.g., -2 mm crush size)

Laboratory rod mill or ball mill

Laboratory flotation machine (e.g., Denver D-12 or similar) with a 1.5-2.5 L cell

pH meter, calibrated

Reagents:

2-Mercaptobenzothiazole (MBT) solution (e.g., 1% w/v in a weak NaOH solution to aid

dissolution)

Frother (e.g., MIBC - Methyl Isobutyl Carbinol)

pH modifiers (e.g., Lime (Ca(OH)₂), Soda Ash (Na₂CO₃), or H₂SO₄)

Drying oven, filter paper, and weighing balance

Experimental Procedure
Grinding: a. Take a 1 kg representative sample of the ore. b. Place the sample in the

laboratory mill with a predetermined ball charge and 50-60% solids (by weight) with water. c.

Grind the ore for a specified time to achieve the target particle size distribution (e.g., 80%

passing 75 µm).

Pulp Preparation: a. Transfer the ground slurry to the flotation cell. b. Add water to bring the

pulp to the desired density (typically 25-35% solids). c. Start the agitator at a speed sufficient

to keep all particles in suspension (e.g., 1200 rpm).

Conditioning: a. Measure the natural pH of the slurry. b. Add the pH modifier incrementally

until the target pH is reached and stable. Condition for 3-5 minutes. c. Add the prepared MBT

collector solution. Condition the pulp for 15-30 minutes. d. Add the frother (e.g., MIBC).

Condition for an additional 2 minutes.

Flotation: a. Open the air inlet valve to a predetermined flow rate (e.g., 2-4 L/min). b. Collect

the froth (concentrate) by scraping it from the lip of the cell at regular intervals (e.g., every 15
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seconds) for a total flotation time (e.g., 10-15 minutes). c. After the flotation period, stop the

air and the agitator.

Sample Processing: a. Collect the remaining slurry in the cell (tailings). b. Filter, dry, and

weigh both the concentrate and the tailings. c. Send the dried samples for chemical assay to

determine the metal content (e.g., %Cu, %Pb).
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Ore Preparation

Reagent Conditioning

Separation & Analysis

1. Ore Sample (1 kg)

2. Grinding
(Target P80 = 75 µm)

3. Pulp Transfer to Cell
(Adjust Density)

4. pH Adjustment
(e.g., pH 9.0)

5. Add MBT Collector
(Condition 15-30 min)

6. Add Frother
(Condition 2 min)

7. Flotation
(Introduce Air, Collect Froth)

8. Collect Products
(Concentrate & Tailings)

9. Filter, Dry, Weigh, Assay

Click to download full resolution via product page

Caption: Workflow for laboratory evaluation of MBT flotation efficiency.
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Data Analysis and Interpretation
The success of the flotation test is quantified by two key metrics: Recovery and Grade.

Grade (%): The concentration of the valuable metal in the final concentrate.

Grade = (Mass of Metal in Concentrate / Total Mass of Concentrate) * 100

Recovery (%): The percentage of the valuable metal from the original feed that was

recovered into the concentrate.

Recovery = (Mass of Metal in Concentrate / Mass of Metal in Feed) * 100

The ultimate goal is to achieve the highest possible recovery at an acceptable concentrate

grade, which is dictated by the requirements of downstream smelting operations. By running a

series of tests varying one parameter at a time (e.g., pH, MBT dosage), an optimization curve

can be generated to identify the ideal operating conditions for the specific ore being tested.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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